Cas no 1824557-94-9 ((3-Fluoro-5-methoxyphenyl)(methyl)sulfane)

(3-Fluoro-5-methoxyphenyl)(methyl)sulfane structure

1824557-94-9 structure

Product Name:(3-Fluoro-5-methoxyphenyl)(methyl)sulfane

CAS No:1824557-94-9

MF:C₈H₉FOS

MW:172.22

CID:5076346

PubChem ID:91881036

Update Time:2026-03-01

(3-Fluoro-5-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

- (3-Fluoro-5-methoxyphenyl)(methyl)sulfane
- Inchi： 1S/C8H9FOS/c1-10-7-3-6(9)4-8(5-7)11-2/h3-5H,1-2H3
- InChI Key： QYYYEJUGXMFFGB-UHFFFAOYSA-N
- SMILES： C1(C=C(SC)C=C(F)C=1)OC

Computed Properties

Exact Mass: 172.03581424g/mol
Monoisotopic Mass: 172.03581424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.5Å²

(3-Fluoro-5-methoxyphenyl)(methyl)sulfane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022K1W-5g	(3-Fluoro-5-methoxyphenyl)(methyl)sulfane	1824557-94-9	95%	5g	$319.00	2025-02-13
Aaron	AR022K1W-10g	(3-Fluoro-5-methoxyphenyl)(methyl)sulfane	1824557-94-9	95%	10g	$542.00	2025-02-13
abcr	AB607385-5g	(3-Fluoro-5-methoxyphenyl)(methyl)sulfane; .	1824557-94-9		5g	€297.10	2024-07-24
abcr	AB607385-10g	(3-Fluoro-5-methoxyphenyl)(methyl)sulfane; .	1824557-94-9		10g	€467.20	2024-07-24
abcr	AB607385-25g	(3-Fluoro-5-methoxyphenyl)(methyl)sulfane; .	1824557-94-9		25g	€867.00	2024-07-24

(3-Fluoro-5-methoxyphenyl)(methyl)sulfane Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

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